Cas no 1210767-52-4 (Carbamic acid, N-(2-ethoxy-3-pyridinyl)-, 2,2,2-trifluoroethyl ester)

• Product Name: Carbamic acid, N-(2-ethoxy-3-pyridinyl)-, 2,2,2-trifluoroethyl ester
• CAS No: 1210767-52-4
• MF: C₁₀H₁₁F₃N₂O₃
• MW: 264.201153039932
• CID: 5206428
• Update Time: 2025-07-21

Carbamic acid, N-(2-ethoxy-3-pyridinyl)-, 2,2,2-trifluoroethyl ester Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoroethyl N-(2-ethoxypyridin-3-yl)carbamate
• 2,2,2-trifluoroethylN-(2-ethoxypyridin-3-yl)carbamate
• Z837062822
• Carbamic acid, N-(2-ethoxy-3-pyridinyl)-, 2,2,2-trifluoroethyl ester

• Inchi： 1S/C10H11F3N2O3/c1-2-17-8-7(4-3-5-14-8)15-9(16)18-6-10(11,12)13/h3-5H,2,6H2,1H3,(H,15,16)
• InChI Key： MLNNBULNBSTLAL-UHFFFAOYSA-N
• SMILES： FC(COC(NC1=CC=CN=C1OCC)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 274
• XLogP3: 2.2
• Topological Polar Surface Area: 60.4

Additional information on Carbamic acid, N-(2-ethoxy-3-pyridinyl)-, 2,2,2-trifluoroethyl ester

Comprehensive Overview of Carbamic acid, N-(2-ethoxy-3-pyridinyl)-, 2,2,2-trifluoroethyl ester (CAS No. 1210767-52-4)

The compound Carbamic acid, N-(2-ethoxy-3-pyridinyl)-, 2,2,2-trifluoroethyl ester (CAS No. 1210767-52-4) is a specialized chemical entity with significant applications in pharmaceutical and agrochemical research. This ester derivative, characterized by its pyridine and trifluoroethyl functional groups, has garnered attention due to its unique structural properties and potential biological activity. Researchers are increasingly exploring its role in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

In recent years, the demand for N-(2-ethoxy-3-pyridinyl) carbamate derivatives has surged, driven by their versatility in synthetic chemistry. The presence of the 2,2,2-trifluoroethyl moiety enhances the compound's metabolic stability, making it a valuable scaffold for medicinal chemistry. This aligns with the growing trend of fluorinated compounds in pharmaceuticals, as fluorine incorporation often improves bioavailability and target selectivity. Such advancements are frequently discussed in forums and publications focusing on drug design and small molecule therapeutics.

From a synthetic perspective, Carbamic acid, N-(2-ethoxy-3-pyridinyl)-, 2,2,2-trifluoroethyl ester is typically prepared via condensation reactions between 2-ethoxy-3-aminopyridine and trifluoroethyl chloroformate. Its purity and stability are critical for reproducible results, prompting analytical chemists to employ techniques like HPLC and NMR spectroscopy for characterization. These methods are frequently searched by professionals seeking quality control protocols for complex esters.

The compound's potential applications extend to agrochemical innovation, where its pyridine core may contribute to novel pesticide formulations. With the global push toward sustainable farming, researchers are investigating whether such derivatives could offer eco-friendly alternatives to conventional products. This aligns with searches for green chemistry solutions and low-toxicity agrochemicals, topics dominating industry conferences.

Safety and handling of CAS No. 1210767-52-4 adhere to standard laboratory practices, with particular attention to its solubility profile (often in polar aprotic solvents like DMF or DMSO). Storage recommendations typically emphasize protection from moisture and light, reflecting common queries about chemical stability best practices. Material Safety Data Sheets (MSDS) remain essential resources for users, though this compound is not classified under hazardous categories.

In computational chemistry, molecular modeling studies of this trifluoroethyl carbamate derivative explore its conformational flexibility and potential binding modes. Such investigations respond to the rising interest in in silico drug discovery tools, as evidenced by search trends combining CADD (Computer-Aided Drug Design) with heterocyclic compounds. The 2-ethoxy-3-pyridinyl group's electronic properties make it particularly interesting for quantum chemistry calculations.

Patent literature reveals growing intellectual property activity surrounding N-(2-ethoxy-3-pyridinyl) carbamates, particularly in claims describing kinase inhibitor architectures. This correlates with pharmaceutical industry focus on targeted therapies for oncology and inflammatory diseases. Professionals frequently search for structure-activity relationships (SAR) of such scaffolds to guide their own research directions.

Analytical challenges associated with Carbamic acid, N-(2-ethoxy-3-pyridinyl)-, 2,2,2-trifluoroethyl ester often involve method development for trace impurity detection. Laboratories increasingly adopt LC-MS techniques to address these needs, reflecting the broader shift toward hyphenated analytical technologies. Method optimization queries for polar compounds frequently reference similar analytes.

Environmental fate studies of such compounds gain importance as regulatory requirements tighten. While 1210767-52-4 isn't currently flagged for ecological concerns, its hydrolysis products and photodegradation pathways represent active research areas. These topics intersect with popular searches about benign by design approaches in chemical development.

The global market for pyridine-based intermediates continues expanding, with CAS 1210767-52-4 serving as a niche but important example. Supply chain professionals often investigate custom synthesis options and scale-up challenges for such specialized compounds. Recent advances in continuous flow chemistry may offer production advantages for this class of materials.

Academic interest in 2,2,2-trifluoroethyl esters spans multiple disciplines, from materials science (where they may serve as monomers for specialty polymers) to catalysis (as potential ligand precursors). This diversity of applications makes the compound relevant to interdisciplinary research teams, a trend reflected in cross-disciplinary database searches.

Quality specifications for Carbamic acid, N-(2-ethoxy-3-pyridinyl)-, 2,2,2-trifluoroethyl ester typically emphasize chromatographic purity (>98%) and stringent control of residual solvents. These parameters respond to pharmaceutical industry demands, where ICH guidelines dominate manufacturing standards. Such requirements generate substantial search traffic around analytical method validation procedures.

Emerging research explores the compound's potential in bioconjugation chemistry, leveraging its reactive carbamate group for protein modification strategies. This application aligns with booming interest in antibody-drug conjugates (ADCs) and other targeted delivery systems, frequently searched in conjunction with linker chemistry innovations.

In summary, Carbamic acid, N-(2-ethoxy-3-pyridinyl)-, 2,2,2-trifluoroethyl ester (CAS No. 1210767-52-4) represents a multifaceted research chemical with growing importance across several scientific domains. Its development reflects broader trends in fluorine chemistry, heterocyclic synthesis, and molecular design—all areas generating substantial interest in both academic and industrial settings.